Cas no 120376-90-1 (1,4-Naphthalenedione, 2,3-dihydroxy-6-methyl- (9CI))

• Product Name: 1,4-Naphthalenedione, 2,3-dihydroxy-6-methyl- (9CI)
• CAS No: 120376-90-1
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 105024
• PubChem ID: 135591011
• Update Time: 2025-04-18

1,4-Naphthalenedione, 2,3-dihydroxy-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dihydroxy-6-methyl- (9CI)
• 1,4-Naphthalenedione,2,3-dihydroxy-6-methyl-
• 2,3-Dihydroxy-6-methylnaphthalene-1,4-dione
• 120376-90-1
• SCHEMBL9353826
• 1,4-dihydroxy-6-methylnaphthalene-2,3-dione
• 1,4-Naphthalenedione,2,3-dihydroxy-6-methyl-(9ci)

• Inchi： 1S/C11H8O4/c1-5-2-3-6-7(4-5)9(13)11(15)10(14)8(6)12/h2-4,14-15H,1H3
• InChI Key： HZVZFNGCAWDADG-UHFFFAOYSA-N
• SMILES： OC1=C(C(C2=CC=C(C)C=C2C1=O)=O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 74.6